Cas no 62082-41-1 (3-Thiophenecarboxamide, 5-nitro-2-(phenylsulfonyl)-)

• Product name: 3-Thiophenecarboxamide, 5-nitro-2-(phenylsulfonyl)-
• CAS No: 62082-41-1
• MF: C₁₁H₈N₂O₅S₂
• MW: 312.321619987488
• CID: 458844
• PubChem ID: 71390184

3-Thiophenecarboxamide, 5-nitro-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 5-nitro-2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)-5-nitrothiophene-3-carboxamide
• DTXSID50812110
• 62082-41-1

• Inchi： InChI=1S/C11H8N2O5S2/c12-10(14)8-6-9(13(15)16)19-11(8)20(17,18)7-4-2-1-3-5-7/h1-6H,(H2,12,14)
• InChI Key： DOBHANGFPKLGDT-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)C2=C(C=C(S2)[N+](=O)[O-])C(=O)N

Computed Properties

• Exact Mass: 311.98754
• Monoisotopic Mass: 311.98746371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 120.37